2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(benzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C20H14N4O3S2/c25-18(22-20-21-14-3-1-2-4-17(14)29-20)10-28-19-8-6-13(23-24-19)12-5-7-15-16(9-12)27-11-26-15/h1-9H,10-11H2,(H,21,22,25)
• InChI Key: NJOCNEREMXGEGE-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN=C(C=C3)SCC(=O)NC4=NC5=CC=CC=C5S4
• Molecular Formula: C20H14N4O3S2
• Molecular Weight: 422.5 g/mol

Description

2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(benzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H14N4O3S2 and its molecular weight is 422.48. The purity is usually 95%.
BenchChem offers high-quality 2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(benzo[d]thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(benzo[d]thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor and Antimicrobial Activities

Research indicates that compounds structurally related to "2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(benzo[d]thiazol-2-yl)acetamide" have been investigated for their potential antitumor and antimicrobial effects. For instance, N-substituted benzimidazole derivatives have been synthesized and evaluated for their antioxidant, antiulcer, and antitumor activities, demonstrating significant potential in combating various types of cancer cells and pathogens (Hamama et al., 2013); (Yurttaş et al., 2015).

Antioxidant Properties

The compound's structural analogs have been synthesized and assessed for their antioxidant properties. These studies suggest that benzimidazole derivatives, for instance, could serve as potent antioxidants, offering protection against oxidative stress-related damages and diseases (Ahmad et al., 2012).

Development of Heterocyclic Compounds

The chemical framework of "2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(benzo[d]thiazol-2-yl)acetamide" is conducive to the synthesis of various heterocyclic compounds, which are central to medicinal chemistry for drug design. Studies have focused on creating novel heterocycles that incorporate thiadiazole and other moieties to enhance biological activities and stability (Fadda et al., 2017); (Schmeyers & Kaupp, 2002).

ACAT Inhibitor Development

Compounds with structural similarity to the given chemical name have been identified as potent inhibitors of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), showing selectivity towards human ACAT-1 over ACAT-2. This suggests potential applications in treating diseases associated with ACAT-1 overexpression, such as atherosclerosis (Shibuya et al., 2018).

Antimalarial and COVID-19 Potential

Further research explored the antimalarial properties of sulfonamide derivatives, with computational and molecular docking studies suggesting potential utility against COVID-19 by targeting specific viral proteins. This indicates a broad spectrum of potential applications for compounds within this chemical class in addressing emerging infectious diseases (Fahim & Ismael, 2021).